Cas no 153814-39-2 (2-Propenoic acid, 2,3,3-tricyano-, ethyl ester)
153814-39-2 structure
Product Name:2-Propenoic acid, 2,3,3-tricyano-, ethyl ester
CAS No:153814-39-2
MF:C8H5N3O2
MW:175.144201040268
CID:1333455
Update Time:2024-08-18
2-Propenoic acid, 2,3,3-tricyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2,3,3-tricyano-, ethyl ester
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- Inchi: 1S/C8H5N3O2/c1-2-13-8(12)7(5-11)6(3-9)4-10/h2H2,1H3
- InChI Key: JBWPEEPKXXZHNX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)/C(/C#N)=C(\C#N)/C#N
Computed Properties
- Exact Mass: 175.03825
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Melting Point: 65-66 °C
- Boiling Point: 290.3±40.0 °C(Predicted)
- PSA: 97.67
2-Propenoic acid, 2,3,3-tricyano-, ethyl ester Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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